2-[3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide

• IUPAC Name: 2-(3-naphthalen-1-yl-6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C16H13N3O2/c17-15(20)10-19-16(21)9-8-14(18-19)13-7-3-5-11-4-1-2-6-12(11)13/h1-9H,10H2,(H2,17,20)
• InChI Key: OHZHLYZSAPPZGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=NN(C(=O)C=C3)CC(=O)N
• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol

Description

2-[3-(Naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide, commonly referred to as “NADH”, is a naturally-occurring compound found in all living organisms. NADH is a key component of the electron transport chain, which is responsible for the production of adenosine triphosphate (ATP), the body’s main energy source. NADH is also involved in a number of other biochemical processes, including the regulation of gene expression, the breakdown of fatty acids, and the production of neurotransmitters.

Mechanism of Action

Target of Action

The primary targets of the compound “2-(3-(naphthalen-1-yl)-6-oxopyridazin-1(6H)-yl)acetamide” are currently unknown

Biochemical Pathways

More research is needed to elucidate these interactions and their downstream effects .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors include pH, temperature, presence of other molecules, and cellular environment.

Advantages and Limitations for Lab Experiments

NADH has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize in the lab. In addition, NADH is relatively stable and has a long shelf life. However, NADH is also relatively expensive and can be difficult to obtain in large quantities. In addition, NADH is sensitive to light and heat, so it must be stored in a cool, dark place.

Future Directions

There are a number of potential future directions for research on NADH. One potential area of research is to further explore the role of NADH in the regulation of gene expression and the production of neurotransmitters. Another potential area of research is to investigate the potential therapeutic effects of NADH, such as its antioxidant and anti-inflammatory effects. In addition, further research could be done on the potential applications of NADH in the production of drugs and other biotechnology products. Finally, further research could be done on the potential interactions between NADH and other compounds, such as vitamins, minerals, and other coenzymes.

Synthesis Methods

NADH can be synthesized in the lab using two different methods. The first method involves the direct synthesis of NADH from its precursor, nicotinamide mononucleotide (NMN). This method involves the reaction of NMN with an aldehyde or ketone in the presence of a catalytic amount of a base, such as sodium hydroxide or potassium hydroxide. The second method involves the synthesis of NADH from its precursor, nicotinic acid. This method involves the reaction of nicotinic acid with an aldehyde or ketone in the presence of a catalytic amount of a base, such as sodium hydroxide or potassium hydroxide.

Scientific Research Applications

NADH is widely used in scientific research as a coenzyme in a number of biochemical processes. It is also used to study the mechanisms of action of various drugs and to study the effects of various environmental factors on the body. NADH is also used in the study of metabolic pathways, such as the electron transport chain and the tricarboxylic acid cycle. In addition, NADH is used in the study of gene expression, the production of neurotransmitters, and the breakdown of fatty acids.